Cas no 168152-68-9 ([1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dimethyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dimethyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• CAS No: 168152-68-9
• MF: C₂₁H₁₈N₈
• MW: 382.42122220993
• CID: 190499
• PubChem ID: 3074905
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dimethyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dimethyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• [1,2,4]Triazolo[1,5-a]pyrimidine,5,7-dimethyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]me...
• 5,7-dimethyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• 5,7-dimethyl-6-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}[1,2,4]triazolo[1,5-a]pyrimidine
• s-triazolo(1,5-a)pyrimidine, 5,7-dimethyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 2,4-dimethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9- tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• SCHEMBL9256822
• 2,4-dimethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9- tetrazabicyclo[4.3.0]nona-2,4
• DTXSID10168504
• 168152-68-9
• (1,2,4)Triazolo(1,5-a)pyrimidine, 5,7-dimethyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-

• Inchi： 1S/C21H18N8/c1-13-19(14(2)29-21(24-13)22-12-23-29)11-15-7-9-16(10-8-15)17-5-3-4-6-18(17)20-25-27-28-26-20/h3-10,12H,11H2,1-2H3,(H,25,26,27,28)
• InChI Key： YYMQTHMUNAMZFE-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=C(C)C(=C2C)CC1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1

Computed Properties

• Exact Mass: 382.16574
• Monoisotopic Mass: 382.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 97.54